2-(benzylsulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15N3O3S2/c21-16(12-25(22,23)11-13-6-2-1-3-7-13)20-17-19-15(10-24-17)14-8-4-5-9-18-14/h1-10H,11-12H2,(H,19,20,21)
• InChI Key: FOIJKJNLNKQKDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

2-(Benzylsulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BPTA and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

BPTA works by selectively binding to a specific amino acid residue in proteins, known as cysteine. This binding is irreversible, which allows for the labeling of proteins with a fluorescent tag that is stable over time.
Biochemical and Physiological Effects:
BPTA has been found to have a variety of biochemical and physiological effects, including the ability to selectively label proteins in live cells. Additionally, BPTA has been found to have low toxicity and is well-tolerated by cells.

Advantages and Limitations for Lab Experiments

One advantage of using BPTA in lab experiments is its ability to selectively label proteins, allowing for the visualization and study of protein interactions in live cells. Additionally, BPTA has low toxicity and is well-tolerated by cells. One limitation of using BPTA is its irreversible binding to cysteine residues, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on BPTA. One area of interest is the development of new labeling strategies that can be used in combination with BPTA to study protein-protein interactions. Additionally, there is potential for the development of new compounds that can selectively label other amino acid residues in proteins. Finally, there is potential for the use of BPTA in the development of new diagnostic and therapeutic tools for the treatment of disease.

Synthesis Methods

The synthesis of BPTA involves the reaction of benzylsulfonyl chloride with N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

BPTA has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions. Specifically, BPTA has been used to selectively label proteins with a fluorescent tag, allowing for the visualization and study of protein interactions in live cells.